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Compound of Interest

Compound Name: 2-Nitro-5-piperidinophenol

Cat. No.: B128972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-Nitro-5-
piperidinophenol, a valuable chemical intermediate in various research and development

applications. The synthesis is primarily achieved through a nucleophilic aromatic substitution

(SNAr) reaction, a cornerstone of modern organic chemistry. This document details the

synthetic pathway, experimental protocols, and relevant data to support the practical

application of this synthesis in a laboratory setting.

Synthetic Pathway and Core Concepts
The synthesis of 2-Nitro-5-piperidinophenol is predicated on the principles of nucleophilic

aromatic substitution. In this reaction, a nucleophile—in this case, piperidine—displaces a

leaving group on an aromatic ring. The reaction is significantly facilitated by the presence of a

strong electron-withdrawing group, such as a nitro group (-NO₂), positioned ortho or para to the

leaving group. This arrangement stabilizes the negatively charged intermediate (a

Meisenheimer complex), thereby lowering the activation energy of the reaction.

The most common and effective synthetic route involves the reaction of a 5-halo-2-nitrophenol

with piperidine. The halogen atom (fluorine or chlorine) serves as the leaving group. Due to the

higher electronegativity of fluorine, 5-fluoro-2-nitrophenol is generally a more reactive substrate

compared to its chloro-analogue, often leading to higher yields and milder reaction conditions.

The overall synthetic transformation is depicted in the following workflow:
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Caption: Synthetic workflow for 2-Nitro-5-piperidinophenol.

Experimental Protocols
This section provides a detailed experimental protocol for the synthesis of 2-Nitro-5-
piperidinophenol from 5-fluoro-2-nitrophenol and piperidine.

Materials:

5-Fluoro-2-nitrophenol

Piperidine

Potassium carbonate (K₂CO₃), anhydrous

Dimethylformamide (DMF), anhydrous

Ethyl acetate (EtOAc)

Hexane

Brine (saturated aqueous NaCl solution)

Magnesium sulfate (MgSO₄), anhydrous

Deionized water

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel
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Rotary evaporator

Standard laboratory glassware

Filtration apparatus

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine 5-fluoro-2-nitrophenol (1.0 eq), anhydrous potassium carbonate (2.0

eq), and anhydrous dimethylformamide (DMF, 5-10 mL per mmol of the limiting reagent).

Addition of Nucleophile: To the stirring suspension, add piperidine (1.2 eq) dropwise at room

temperature.

Reaction: Heat the reaction mixture to 80-90 °C and maintain this temperature with vigorous

stirring for 3-5 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

a separatory funnel containing deionized water.

Extraction: Extract the aqueous mixture with ethyl acetate (3 x volume of DMF).

Washing: Combine the organic layers and wash them sequentially with deionized water and

brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel using

a mixture of hexane and ethyl acetate as the eluent to afford 2-Nitro-5-piperidinophenol as

a solid.

Data Presentation
The following tables summarize the key quantitative data for the starting materials and the final

product.
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Table 1: Properties of Key Reactants

Compound
Molecular
Formula

Molar Mass (
g/mol )

Appearance
Melting Point
(°C)

5-Fluoro-2-

nitrophenol
C₆H₄FNO₃ 157.10 Yellow solid 34-37

Piperidine C₅H₁₁N 85.15 Colorless liquid -9

Table 2: Properties and Characterization of 2-Nitro-5-piperidinophenol

Property Value

CAS Number 157831-75-9

Molecular Formula C₁₁H₁₄N₂O₃

Molar Mass ( g/mol ) 222.24

Appearance Yellow to orange solid

Purity ≥97%

Typical Yield 50-70%

Storage 2-8°C, sealed in dry conditions

Table 3: Spectroscopic Data of 2-Nitro-5-piperidinophenol (Predicted)
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Spectroscopic Technique Expected Features

¹H NMR

Aromatic protons (δ 6.0-8.0 ppm), Piperidine

protons (δ 1.5-3.5 ppm), Phenolic proton (broad

singlet, variable)

¹³C NMR
Aromatic carbons (δ 110-160 ppm), Piperidine

carbons (δ 20-50 ppm)

IR (cm⁻¹)

O-H stretch (broad, ~3400), N-O stretch

(asymmetric, ~1520), N-O stretch (symmetric,

~1340)

Mass Spectrometry (m/z) [M+H]⁺ ≈ 223.11

Visualization of the Reaction Mechanism
The nucleophilic aromatic substitution proceeds through a well-defined mechanism involving

the formation of a Meisenheimer complex. The following diagram illustrates the key steps.

Caption: Mechanism of Nucleophilic Aromatic Substitution.

This in-depth guide provides the essential information for the successful synthesis and

characterization of 2-Nitro-5-piperidinophenol. Researchers, scientists, and drug

development professionals can utilize this information for their laboratory work and further

investigations. It is imperative to follow all standard laboratory safety procedures when handling

the chemicals and performing the reactions described herein.

To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of 2-Nitro-
5-piperidinophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128972#synthesis-of-2-nitro-5-piperidinophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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